2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid

• IUPAC Name: 2-[[5-[(2-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C12H11N3O4S2/c1-19-8-5-3-2-4-7(8)10(18)13-11-14-15-12(21-11)20-6-9(16)17/h2-5H,6H2,1H3,(H,16,17)(H,13,14,18)
• InChI Key: XZKSATHITPOKED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)O
• Molecular Formula: C12H11N3O4S2
• Molecular Weight: 325.4 g/mol

Description

2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid is a compound that has been extensively studied for its potential therapeutic applications. This compound has gained attention due to its unique chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes that are involved in the inflammatory response, or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid can affect various biochemical and physiological processes in the body. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid. For instance, further studies could be conducted to elucidate its mechanism of action, or to optimize its therapeutic potential in various diseases. Additionally, studies could be conducted to investigate its pharmacokinetic and pharmacodynamic properties, or to explore its potential as a drug delivery system.

Synthesis Methods

The synthesis of 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid involves the reaction of 2-methoxybenzoyl chloride with thiourea and sodium hydroxide. The resulting product is then reacted with chloroacetic acid to obtain the final compound.

Scientific Research Applications

Research on 2-[[5-[(2-Methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid has shown that it has potential therapeutic applications in various diseases. For instance, studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-microbial properties.